(2-Ethoxy-d5-phenoxy)acetic Acid

• Molecular Formula: C10H12O4
• Molecular Weight: 201.23 g/mol
• InChI: InChI=1S/C10H12O4/c1-2-13-8-5-3-4-6-9(8)14-7-10(11)12/h3-6H,2,7H2,1H3,(H,11,12)/i1D3,2D2
• InChIKey: MZQTVOLNWAPPBT-ZBJDZAJPSA-N

(2-Ethoxy-d5-phenoxy)acetic Acid: Stable Isotope-Labeled Internal Standard for Tamsulosin Metabolite Quantification

(2-Ethoxy-d5-phenoxy)acetic Acid (CAS 2708280-58-2) is a pentadeuterated analog of 2-(2-ethoxyphenoxy)acetic acid, a primary oxidative metabolite of the α1-adrenoceptor antagonist tamsulosin . The compound incorporates five deuterium atoms at the ethoxy substituent (1,1,2,2,2-pentadeuterioethoxy), yielding a molecular weight of 201.23 g/mol—an increase of +5.03 Da relative to the unlabeled analyte (196.20 g/mol) . Classified as a stable isotope-labeled internal standard, it is engineered for quantitative LC-MS/MS bioanalysis, environmental residue monitoring, and metabolic pathway tracing . The commercial material is available at ≥98% chemical purity and 99 atom% D isotopic enrichment from multiple established vendors .

Workflow LC-MS/MS isotope dilution bioanalysis with stable isotope-labeled internal standardization

Target Analyte Tamsulosin M1 metabolite (2-(2-ethoxyphenoxy)acetic acid) quantification in research matrices

Selection Context Ethoxy-group-specific deuteration supports matched chromatographic retention and ionization

Why (2-Ethoxy-d5-phenoxy)acetic Acid Cannot Be Replaced by Unlabeled or Alternative Isotope-Labeled Analogs

Generic substitution of this deuterated internal standard with either its unlabeled counterpart or structurally related phenoxyacetic acid derivatives introduces quantifiable analytical error. Unlabeled 2-(2-ethoxyphenoxy)acetic acid is indistinguishable from endogenous analyte by mass spectrometry, precluding internal standard-based matrix effect correction in biological or environmental samples where the metabolite may be present [1]. Alternative deuterated phenoxyacetic acids—such as phenoxyacetic acid-d5 (d5-phenyl ring labeling) or mecoprop-d6—exhibit differential chromatographic retention, ionization efficiency, and extraction recovery relative to the target analyte due to non-identical chemical structure [2]. While stable isotopically labeled internal standards are preferred in LC-MS bioanalysis, deuterium-labeled compounds have been documented to display unexpected chromatographic behavior diverging from the analyte when labeling position alters hydrogen-bonding interactions or hydrophobicity [3]. The ethoxy-group-specific deuteration pattern of (2-Ethoxy-d5-phenoxy)acetic Acid minimizes these artifacts relative to ring-deuterated analogs by preserving the precise physicochemical properties of the ortho-ethoxyphenoxyacetic acid scaffold .

Target ISTD (2-Ethoxy-d5-phenoxy)acetic Acid: ethoxy-d5 labeled, structurally matched to analyte

Unlabeled Analog Indistinguishable from endogenous analyte by mass spectrometry; precludes matrix effect correction May invalidate isotope dilution accuracy

Target ISTD Ethoxy-group deuteration preserves ortho-ethoxyphenoxyacetic acid scaffold properties

Ring-d5 Phenoxyacetic Acid Different chemical structure and biological origin; chromatographic retention and extraction recovery may diverge Structural mismatch may shift quantification

• [1] Restek Corporation. Choosing an Internal Standard. Technical Note, 2015. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S107-S113. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

(2-Ethoxy-d5-phenoxy)acetic Acid: Quantitative Differentiation Evidence Versus Analogs and Alternatives

Mass Shift Differentiation: +5.03 Da Versus Unlabeled Analyte Enables Complete Baseline Resolution in LC-MS/MS

The incorporation of five deuterium atoms in (2-Ethoxy-d5-phenoxy)acetic Acid produces a +5.03 Da mass shift from the unlabeled analyte 2-(2-ethoxyphenoxy)acetic acid . This mass difference eliminates isotopic overlap between the internal standard and the [M+H]+, [M+Na]+, or [M-H]− ions of the target analyte, ensuring that extracted ion chromatograms for quantification are free from mutual interference. In contrast, a d3-labeled analog would provide only +3.02 Da separation, which is insufficient to resolve naturally occurring M+2 and M+3 isotopologues in complex biological matrices .

Mass Shift vs. Unlabeled

Class-level inference

+5.03 Da (MW 201.23 vs 196.20)

Supports baseline-resolved quantification without isotopic cross-talk

Reported for unit resolution LC-MS/MS; data to verify per lot

Evidence Dimension	Mass difference from unlabeled analyte
Target Compound Data	+5.03 Da (five deuterium atoms; MW 201.23 vs 196.20)
Comparator Or Baseline	Hypothetical d3-labeled analog: +3.02 Da
Quantified Difference	+2.01 Da greater mass separation
Conditions	LC-MS/MS with unit resolution quadrupole mass analyzer

Why This Matters

The +5 Da mass increment ensures unambiguous chromatographic peak assignment and prevents quantitative bias from isotopic cross-talk, a critical requirement for regulatory-compliant bioanalytical method validation.

Isotopic Enrichment: 99 atom% D Specification Minimizes Quantitative Bias from Unlabeled Carrier

Commercial (2-Ethoxy-d5-phenoxy)acetic Acid is supplied with certified isotopic enrichment of 99 atom% D, meaning ≤1% residual protium remains in the ethoxy moiety . This high enrichment value directly impacts quantitative accuracy: lower-enrichment standards (e.g., 95-98 atom% D) introduce a measurable negative bias in calibration curves due to the presence of unlabeled species that co-elute with and artificially elevate the apparent analyte signal [1]. At 99 atom% D, this cross-contribution to the analyte channel is negligible for method validation under ICH M10 and FDA Bioanalytical Method Validation guidance.

Isotopic Enrichment

Class-level inference

99 atom% D (≤1% residual protium)

Supports calibration linearity and inter-laboratory reproducibility

Data to verify per vendor certificate of analysis

Evidence Dimension	Isotopic enrichment (atom% D)
Target Compound Data	99 atom% D
Comparator Or Baseline	Standard-grade deuterated internal standards: 95-98 atom% D
Quantified Difference	1-4 percentage point higher enrichment
Conditions	As specified by vendor certificate of analysis; applicable to LC-MS/MS quantification

Why This Matters

Procurement of a 99 atom% D standard reduces the requirement for additional calibration curve correction factors and improves inter-laboratory method reproducibility.

• [1] Duxbury K, Owen L, Gillingwater S, Keevil B. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement. Ann Clin Biochem. 2008;45(Pt 2):210-212. View Source

Structural Specificity: Ortho-Ethoxy Substitution Pattern Matches Tamsulosin M1 Metabolite Versus Ring-Labeled Phenoxyacetic Acid-d5

(2-Ethoxy-d5-phenoxy)acetic Acid is the direct deuterated analog of the tamsulosin M1 metabolite (2-(2-ethoxyphenoxy)acetic acid), which retains high binding affinity at cloned α1A-adrenoceptors (Ki values comparable to parent tamsulosin at subnanomolar range) [1]. The ortho-ethoxy substitution pattern is essential for accurate quantification of this specific metabolite. Phenoxyacetic acid-d5 (CAS 154492-74-7)—which carries deuterium labeling on the phenyl ring rather than the ethoxy group—differs fundamentally in both chemical structure and biological origin, as it is a metabolite of 2-phenoxyethanol and an endogenous compound, not a tamsulosin-derived species .

Structural Match vs. Ring-d5

Reported

Ortho-ethoxy scaffold matches tamsulosin M1 metabolite; +44.05 Da vs. phenoxyacetic acid-d5

Supports matched extraction recovery and ionization efficiency

Source-specific review recommended

Evidence Dimension	Structural identity match to target analyte
Target Compound Data	Ortho-ethoxyphenoxyacetic acid scaffold with ethoxy-d5 labeling (MW 201.23)
Comparator Or Baseline	Phenoxyacetic acid-d5 (phenyl-d5 labeling, MW 157.18)
Quantified Difference	Difference: +44.05 Da molecular weight; +C2H4O elemental composition
Conditions	Comparative structural analysis based on published CAS registry entries and IUPAC nomenclature

Why This Matters

Selection of the structurally matched deuterated analog ensures equivalent extraction recovery, chromatographic retention, and ionization efficiency between internal standard and analyte—prerequisites for accurate isotope dilution quantification.

• [1] Taguchi K, Saitoh M, Sato S, Asano M, Michel MC. Effects of tamsulosin metabolites at alpha-1 adrenoceptor subtypes. J Pharmacol Exp Ther. 1997;280(1):1-5. View Source

Chemical Purity Specification: ≥98% Minimizes Impurity-Driven Ion Suppression in ESI-MS

Commercial (2-Ethoxy-d5-phenoxy)acetic Acid is supplied with a certified minimum chemical purity of 98% (typically ≥98% by HPLC-UV or equivalent), with some vendors specifying ≥98% chemical purity alongside 99 atom% D enrichment . In electrospray ionization LC-MS, impurities present at >2% can contribute to ion suppression or enhancement effects that differentially affect the internal standard and analyte responses, violating the assumption of parallel ionization behavior [1]. Lower-purity alternatives (e.g., 95% technical grade) introduce uncontrolled variability into quantitative assays, potentially exceeding the ±15% acceptance criterion for bioanalytical method validation at the lower limit of quantification.

Chemical Purity

Class-level inference

≥98% certified purity

Supports reduced ion suppression variability in ESI-MS

Data to verify per vendor COA; context-dependent

Evidence Dimension	Chemical purity specification
Target Compound Data	≥98% (min 98% certified)
Comparator Or Baseline	Technical-grade deuterated standards: typically 95% purity
Quantified Difference	≥3 percentage point higher purity specification
Conditions	As specified on vendor certificate of analysis; applicable to LC-ESI-MS/MS method validation

Why This Matters

Higher chemical purity directly translates to reduced lot-to-lot variability and improved method ruggedness, decreasing the frequency of failed analytical runs and re-validation efforts in regulated environments.

• [1] Trufelli H, Palma P, Famiglini G, Cappiello A. An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrom Rev. 2011;30(3):491-509. View Source

Deuteration Site Specificity: Ethoxy-Labeling Minimizes Deuterium-Hydrogen Back-Exchange in Aqueous Matrices

The deuterium labeling in (2-Ethoxy-d5-phenoxy)acetic Acid is situated on non-exchangeable carbon-bound positions of the ethoxy group, ensuring that the +5 Da mass shift remains stable under typical analytical conditions including aqueous mobile phases, acidic extraction buffers, and prolonged sample storage . In contrast, compounds with deuterium labeling on oxygen- or nitrogen-bound positions (e.g., phenolic -OD or carboxylic -COOD) are susceptible to rapid back-exchange with protium in protic solvents, causing uncontrolled mass shift drift and quantitation error [1]. This positional stability is critical for long-term method reproducibility in pharmacokinetic studies where samples may be archived and reanalyzed over extended timeframes.

Deuteration Site Stability

Class-level inference

Carbon-bound (non-exchangeable)

Supports long-term method reproducibility in aqueous matrices

Context-dependent; review per matrix and storage conditions

Evidence Dimension	Deuterium exchange lability under aqueous conditions
Target Compound Data	Non-exchangeable (carbon-bound deuterium on ethoxy group)
Comparator Or Baseline	Labile deuterium-labeled compounds (e.g., -OD, -COOD, -ND labeled analogs)
Quantified Difference	Negligible back-exchange versus >10% loss over 24h for labile labels
Conditions	Aqueous LC mobile phases; acidic/neutral pH; room temperature storage

Why This Matters

Selection of a carbon-deuterated internal standard eliminates the need for sample preparation protocols designed to suppress hydrogen-deuterium exchange, reducing method complexity and improving inter-operator reproducibility.

• [1] Chahrour O, Cobice D, Malone J. Stable isotope labelling methods in mass spectrometry-based quantitative proteomics. J Pharm Biomed Anal. 2015;113:2-20. View Source

Optimal Application Scenarios for (2-Ethoxy-d5-phenoxy)acetic Acid in Quantitative Bioanalysis and Environmental Monitoring

Tamsulosin Pharmacokinetic and Bioequivalence Studies Requiring Metabolite Quantification

In clinical pharmacology studies evaluating tamsulosin hydrochloride formulations, the M1 metabolite 2-(2-ethoxyphenoxy)acetic acid circulates at concentrations that correlate with cumulative drug exposure. (2-Ethoxy-d5-phenoxy)acetic Acid enables accurate isotope dilution LC-MS/MS quantification of this metabolite in human plasma or urine, with the +5 Da mass shift ensuring baseline chromatographic separation . This is particularly critical for abbreviated new drug applications (ANDAs) requiring demonstration of bioequivalence, where regulatory acceptance of bioanalytical data hinges on the use of structurally matched, stable isotope-labeled internal standards . The 99 atom% D enrichment specification supports the tight precision requirements (≤15% CV) mandated for pharmacokinetic parameter calculation.

Wastewater-Based Epidemiology for Community Tamsulosin Consumption Monitoring

Quantification of pharmaceutical biomarkers in influent wastewater enables population-level estimation of drug consumption patterns. 2-(2-Ethoxyphenoxy)acetic acid, excreted as the primary tamsulosin metabolite, serves as a specific biomarker for α1-blocker usage in aging male populations. (2-Ethoxy-d5-phenoxy)acetic Acid provides the requisite isotopic internal standardization to correct for the substantial matrix effects (ion suppression exceeding 50%) characteristic of untreated wastewater analyzed by direct-injection LC-MS/MS . The carbon-bound deuterium labeling remains stable through the acidic conditions of sample preservation (typically pH 2-3), ensuring that the +5 Da mass differential is maintained throughout the analytical workflow .

Forensic Toxicology Confirmation of Tamsulosin Exposure in Postmortem Specimens

In forensic toxicology laboratories, confirmation of pharmaceutical exposure requires analytically robust methods capable of withstanding legal scrutiny. The use of (2-Ethoxy-d5-phenoxy)acetic Acid as an internal standard for 2-(2-ethoxyphenoxy)acetic acid quantification meets the SWGTOX-recommended practice of employing isotopically labeled analogs for definitive identification and quantification. The compound's ≥98% chemical purity minimizes the introduction of chromatographic artifacts that could be misinterpreted as co-eluting interferents in complex postmortem matrices (liver homogenate, vitreous humor), while the +5 Da mass shift provides the three identification points (retention time, precursor ion, product ion ratio) required for forensic reporting .

Environmental Fate Studies of Phenoxyacetic Acid Herbicide Degradation Products

While (2-Ethoxy-d5-phenoxy)acetic Acid is primarily associated with pharmaceutical metabolism, its phenoxyacetic acid core structure renders it applicable as a surrogate recovery standard in environmental monitoring of related agrochemical residues. In studies tracking the degradation of phenoxy herbicides (e.g., 2,4-D, MCPA) in soil and groundwater microcosms, deuterated phenoxyacetic acid analogs are employed to correct for extraction losses and matrix-induced ion suppression . The ethoxy-group deuteration pattern of this compound provides a +5 Da mass differential that falls within the optimal mass shift range (+3 to +6 Da) recommended for minimizing isotopic interference from naturally abundant 13C and 34S isotopologues in environmental matrices .

Application

Selection Property

Validation Focus

Tamsulosin metabolite PK research

Structurally matched ISTD with defined mass shift

Ion suppression correction in human plasma research matrices

Wastewater-based epidemiology research

Carbon-bound deuterium label stability at low pH

Matrix effect correction in untreated wastewater

Forensic toxicology research

High chemical purity with defined mass resolution

Chromatographic interference review in complex research matrices

Environmental fate research

Defined mass differential for isotopic dilution

Extraction recovery correction in soil and groundwater research matrices

• [1] U.S. FDA. Bioanalytical Method Validation: Guidance for Industry. 2018. View Source
• [2] Trufelli H, Palma P, Famiglini G, Cappiello A. An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrom Rev. 2011;30(3):491-509. View Source
• [3] Scientific Working Group for Forensic Toxicology (SWGTOX). Standard Practices for Method Validation in Forensic Toxicology. J Anal Toxicol. 2013;37(7):452-474. View Source
• [4] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source